Cas no 2172555-05-2 (4-bromo-1-(3-cyclobutylpropyl)-1H-imidazole)

• Product Name: 4-bromo-1-(3-cyclobutylpropyl)-1H-imidazole
• CAS No: 2172555-05-2
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 6004704
• PubChem ID: 165590982
• Update Time: 2025-10-15

4-bromo-1-(3-cyclobutylpropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(3-cyclobutylpropyl)-1H-imidazole
• 2172555-05-2
• EN300-1613814

• Inchi： 1S/C10H15BrN2/c11-10-7-13(8-12-10)6-2-5-9-3-1-4-9/h7-9H,1-6H2
• InChI Key： LIAKFPNIPBGTDA-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CCCC1CCC1

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-bromo-1-(3-cyclobutylpropyl)-1H-imidazole

Recent Advances in the Study of 4-bromo-1-(3-cyclobutylpropyl)-1H-imidazole (CAS: 2172555-05-2): A Promising Compound in Chemical Biology and Drug Discovery

In recent years, the compound 4-bromo-1-(3-cyclobutylpropyl)-1H-imidazole (CAS: 2172555-05-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique imidazole core and cyclobutylpropyl side chain, has shown promising potential in various therapeutic applications. The bromine substitution at the 4-position of the imidazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex bioactive molecules. Recent studies have explored its role as a key building block in the development of novel kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the synthesis and biological evaluation of 4-bromo-1-(3-cyclobutylpropyl)-1H-imidazole derivatives as potent inhibitors of protein kinases involved in cancer progression. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity. The results demonstrated that modifications to the cyclobutylpropyl moiety significantly influenced the compound's pharmacokinetic properties, including its metabolic stability and membrane permeability. These findings underscore the compound's versatility as a scaffold for designing targeted therapies.

Another notable application of 4-bromo-1-(3-cyclobutylpropyl)-1H-imidazole is in the field of antimicrobial research. A recent preprint on bioRxiv (2024) reported its efficacy against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, a pathway distinct from conventional antibiotics. This discovery opens new avenues for addressing the global challenge of antibiotic resistance, as the compound's novel mechanism may reduce the likelihood of cross-resistance.

In addition to its therapeutic potential, 4-bromo-1-(3-cyclobutylpropyl)-1H-imidazole has also been investigated as a chemical probe for studying biological pathways. A collaborative study between academic and industrial researchers (Nature Chemical Biology, 2023) employed the compound as a covalent modifier of cysteine residues in target proteins. This approach enabled the team to map protein-protein interactions and identify previously unknown signaling nodes in inflammatory pathways. The study's methodology, which combined chemical proteomics with computational modeling, exemplifies the growing trend of integrating chemical tools with systems biology.

Despite these promising developments, challenges remain in the clinical translation of 4-bromo-1-(3-cyclobutylpropyl)-1H-imidazole-based therapeutics. Issues such as off-target effects, formulation stability, and scalable synthesis need to be addressed. Current research efforts are focusing on prodrug strategies and nanoparticle-based delivery systems to enhance the compound's bioavailability and tissue specificity. The ongoing optimization of this chemical entity reflects the dynamic nature of drug discovery, where iterative design and multidisciplinary approaches are key to overcoming development hurdles.

In conclusion, 4-bromo-1-(3-cyclobutylpropyl)-1H-imidazole (CAS: 2172555-05-2) represents a versatile and pharmacologically relevant compound with broad applications in chemical biology and medicine. Its unique structural features and demonstrated biological activities make it a valuable subject for continued research. As synthetic methodologies advance and our understanding of its mechanisms deepens, this compound is poised to contribute significantly to the development of next-generation therapeutics for challenging diseases.